Cas no 2228995-93-3 (tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate
• CAS No: 2228995-93-3
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6121451
• PubChem ID: 165686186
• Update Time: 2025-10-28

tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate
• EN300-1903333
• tert-butyl N-[2-amino-1-(2-hydroxy-5-methylphenyl)ethyl]carbamate
• 2228995-93-3

• Inchi： 1S/C14H22N2O3/c1-9-5-6-12(17)10(7-9)11(8-15)16-13(18)19-14(2,3)4/h5-7,11,17H,8,15H2,1-4H3,(H,16,18)
• InChI Key： CEWJDODICRISDS-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C(=CC=C(C)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate (CAS No. 2228995-93-3)

Tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228995-93-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly its tert-butyl group and the presence of an amino substituent on an ethylcarbamate backbone, contribute to its unique chemical properties and potential applications in drug discovery.

The tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate molecule exhibits a distinct arrangement of functional groups that make it a valuable building block in the development of novel therapeutic agents. The 2-hydroxy-5-methylphenyl moiety, part of the aromatic ring system, introduces both hydrophilic and lipophilic characteristics, enhancing its solubility and interaction with biological targets. This balance is crucial for designing molecules that can efficiently penetrate biological membranes while maintaining stability in physiological conditions.

In recent years, there has been a growing interest in carbamate-based compounds due to their role as pharmacophores in various drug classes. The N-2-amino group in this compound not only provides a site for further functionalization but also suggests potential interactions with biological receptors or enzymes. Such interactions are pivotal in modulating cellular processes, making this compound a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate is its potential as a precursor in the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor the properties of the final product to specific therapeutic needs. For instance, the carbamate group can be hydrolyzed or transformed into other functional moieties, while the aromatic ring system can be modified through cross-coupling reactions or other organic transformations.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Researchers are leveraging these tools to predict how Tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate interacts with biological targets at the molecular level. These studies aim to identify potential lead compounds for drug development by evaluating binding affinities and pharmacokinetic profiles. The integration of experimental data with computational predictions has accelerated the discovery process, making compounds like this one more accessible for therapeutic applications.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that target enzyme-mediated diseases. Carbamates have shown promise in this area due to their ability to mimic natural substrates or compete with them for active sites on enzymes. The structural features of Tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate, including its amino and hydroxymethyl groups, make it a strong candidate for designing such inhibitors. By fine-tuning these functional groups, researchers can optimize binding interactions and improve drug efficacy.

In addition to its role as an intermediate in drug synthesis, this compound has also been explored for its potential applications in materials science and agrochemicals. The unique combination of functional groups allows it to participate in various chemical reactions, making it useful for synthesizing polymers or specialty chemicals. Furthermore, its stability under different environmental conditions suggests that it could be employed in formulations requiring prolonged shelf life or resistance to degradation.

The synthesis of Tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate involves multiple steps that require precise control over reaction conditions and reagent selection. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Advances in green chemistry have also encouraged the development of sustainable synthetic routes that minimize waste and hazardous byproducts.

As research continues to uncover new applications for carbamate-based compounds, Tert-butyl N-2-amino-1-(2-hydroxy-5-methylphenyl)ethylcarbamate is poised to play a significant role in future therapeutic developments. Its unique structural features and versatile reactivity make it an indispensable tool for chemists and pharmacologists working on next-generation drugs. With ongoing studies exploring its potential benefits across various fields, this compound is set to remain at the forefront of scientific innovation.